Cas no 89282-20-2 (Thioxopurinone)

• Product Name: Thioxopurinone
• CAS No: 89282-20-2
• MF: C₅H₄N₄OS
• MW: 168.176458358765
• CID: 993667
• PubChem ID: 3611201
• Update Time: 2025-04-20

Thioxopurinone Chemical and Physical Properties

Names and Identifiers

• 2-sulfanylidene-7,9-dihydro-3H-purin-8-one
• NSC25256
• NSC-25256
• thioxopurinone
• DTXSID30394166
• SCHEMBL2822837
• 89282-20-2
• 8-hydroxy-2-mercaptopurine
• DS-004477
• Thioxopurinone

• Inchi： 1S/C5H4N4OS/c10-4-7-2-1-6-5(11)9-3(2)8-4/h1H,(H3,6,7,8,9,10,11)
• InChI Key： DXKLAQMZDYZMFM-UHFFFAOYSA-N
• SMILES： S=C1N=CC2=C(N1)NC(N2)=O

Computed Properties

• Exact Mass: 168.010581
• Monoisotopic Mass: 168.010581
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: -1.1

Experimental Properties

• Density: 2.08
• Refractive Index: 2.019
• PSA: 109.42000
• LogP: 0.30880